Cas no 1261943-75-2 (3-(3-Aminophenyl)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(3-Aminophenyl)-5-trifluoromethylbenzoic acid
• CAS No: 1261943-75-2
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• MDL: MFCD18319004
• CID: 2765053
• PubChem ID: 53224931
• Update Time: 2025-05-21

3-(3-Aminophenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261943-75-2
• MFCD18319004
• 3-(3-AMINOPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• DTXSID80688663
• 3-(3-Aminophenyl)-5-trifluoromethylbenzoic acid, 95%
• 3'-Amino-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-Aminophenyl)-5-trifluoromethylbenzoic acid

• MDL： MFCD18319004
• Inchi： 1S/C14H10F3NO2/c15-14(16,17)11-5-9(4-10(6-11)13(19)20)8-2-1-3-12(18)7-8/h1-7H,18H2,(H,19,20)
• InChI Key： YBTZVDMWHYZRMI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C=1)N)(F)F

Computed Properties

• Exact Mass: 281.066
• Monoisotopic Mass: 281.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(3-Aminophenyl)-5-trifluoromethylbenzoic acid

Recent Advances in the Study of 3-(3-Aminophenyl)-5-trifluoromethylbenzoic acid (CAS: 1261943-75-2)

3-(3-Aminophenyl)-5-trifluoromethylbenzoic acid (CAS: 1261943-75-2) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its trifluoromethyl and aminophenyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its role as a building block in the synthesis of novel pharmaceutical agents, particularly in the development of kinase inhibitors and anti-inflammatory drugs.

One of the key areas of research involving 3-(3-Aminophenyl)-5-trifluoromethylbenzoic acid is its utility as an intermediate in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. The trifluoromethyl group in this compound enhances its binding affinity to kinase active sites, while the aminophenyl moiety allows for further derivatization to optimize pharmacokinetic properties. Recent studies have demonstrated its efficacy in the design of selective kinase inhibitors with improved potency and reduced off-target effects.

In addition to its role in kinase inhibition, 3-(3-Aminophenyl)-5-trifluoromethylbenzoic acid has been investigated for its anti-inflammatory properties. Researchers have synthesized derivatives of this compound and evaluated their ability to modulate inflammatory pathways, such as the NF-κB and MAPK signaling cascades. Preliminary results indicate that these derivatives can effectively suppress the production of pro-inflammatory cytokines, suggesting potential applications in the treatment of chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. The compound's trifluoromethyl group is believed to contribute to its metabolic stability, enhancing its therapeutic potential.

Recent advancements in synthetic methodologies have also facilitated the scalable production of 3-(3-Aminophenyl)-5-trifluoromethylbenzoic acid, addressing previous challenges related to yield and purity. Innovations in catalytic fluorination and cross-coupling reactions have enabled more efficient routes to its synthesis, making it more accessible for further research and development. These improvements are expected to accelerate the exploration of its applications in drug discovery and other areas of chemical biology.

Looking ahead, the versatility of 3-(3-Aminophenyl)-5-trifluoromethylbenzoic acid positions it as a valuable tool in the discovery of next-generation therapeutics. Ongoing research aims to expand its utility beyond kinase inhibitors and anti-inflammatory agents, exploring its potential in targeting other disease-relevant proteins and pathways. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovations, leveraging the compound's unique properties to address unmet medical needs.